An In-depth Technical Guide on the Chemical Properties of N1,N3-Dimethylbenzene-1,3-diamine
An In-depth Technical Guide on the Chemical Properties of N1,N3-Dimethylbenzene-1,3-diamine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical and physical properties of N1,N3-Dimethylbenzene-1,3-diamine, a versatile aromatic diamine. The information is curated for researchers and professionals in drug development and other scientific fields where this compound is of interest.
Core Chemical Properties
N1,N3-Dimethylbenzene-1,3-diamine, also known as N,N'-dimethyl-m-phenylenediamine, is an organic compound with the chemical formula C₈H₁₂N₂.[1] It is characterized by a benzene ring substituted with two methylamino groups at positions 1 and 3. This structure imparts specific chemical reactivity and physical characteristics that are valuable in various synthetic applications.
Physical and Chemical Data Summary
A compilation of the key physical and chemical properties of N1,N3-Dimethylbenzene-1,3-diamine and its dihydrochloride salt is presented below for easy reference.
| Property | Value | Source |
| Molecular Formula | C₈H₁₂N₂ | [1] |
| Molecular Weight | 136.19 g/mol | [2] |
| Boiling Point | 85-86 °C at 1 Torr | [1] |
| Melting Point (as dihydrochloride) | 217 °C (decomposes) | |
| Density (Predicted) | 1.061 ± 0.06 g/cm³ | [1] |
| pKa (Predicted) | 5.60 ± 0.25 | [1] |
| LogP (Predicted) | 1.916 | [1] |
| Solubility (of dihydrochloride in water) | 100 mg / 2 mL |
Spectral Data
Spectroscopic data is crucial for the identification and characterization of N1,N3-Dimethylbenzene-1,3-diamine.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra are essential for confirming the structure of the molecule.
-
Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the molecule, such as the N-H and C-N bonds of the secondary amine groups and the aromatic C-H and C=C bonds of the benzene ring.
-
Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further aiding in its identification.
Experimental Protocols
Detailed experimental procedures are critical for the synthesis and application of N1,N3-Dimethylbenzene-1,3-diamine. Below are representative protocols for its synthesis.
Synthesis of N1,N3-Dimethylbenzene-1,3-diamine
A common method for the synthesis of N1,N3-Dimethylbenzene-1,3-diamine involves the reductive amination of m-phenylenediamine. This process can be achieved using formaldehyde as the methyl source in the presence of a reducing agent.
Materials:
-
m-Phenylenediamine
-
Formaldehyde (37% solution in water)
-
Sodium borohydride (NaBH₄)
-
Methanol
-
Diethyl ether
-
Anhydrous magnesium sulfate
-
Hydrochloric acid (for salt formation, if desired)
Procedure:
-
In a round-bottom flask, dissolve m-phenylenediamine in methanol.
-
Cool the solution in an ice bath and slowly add an aqueous solution of formaldehyde with stirring.
-
After the addition is complete, continue stirring for 30 minutes at room temperature to allow for the formation of the Schiff base intermediate.
-
Slowly add sodium borohydride to the reaction mixture in small portions, keeping the temperature below 20°C.
-
After the addition of the reducing agent, allow the reaction to stir at room temperature for several hours or until completion (monitored by TLC).
-
Quench the reaction by the slow addition of water.
-
Extract the product with diethyl ether.
-
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.
-
Remove the solvent under reduced pressure to obtain the crude N1,N3-Dimethylbenzene-1,3-diamine.
-
The product can be further purified by vacuum distillation.
Applications in Drug Development: Synthesis of a CDC42 GTPase Inhibitor
N1,N3-Dimethylbenzene-1,3-diamine is a key building block in the synthesis of pharmacologically active molecules. A notable example is its use as a precursor in the synthesis of ARN22089, an inhibitor of the CDC42 GTPase, which is implicated in cancer.[3][4]
The following diagram illustrates the logical workflow for the synthesis of a key intermediate in the production of ARN22089, starting from N1,N3-Dimethylbenzene-1,3-diamine.
Caption: Synthetic step utilizing N1,N3-Dimethylbenzene-1,3-diamine.
This workflow highlights a crucial Buchwald-Hartwig amination reaction where N1,N3-Dimethylbenzene-1,3-diamine is coupled with a substituted pyrimidine to form a key intermediate. This intermediate is then further elaborated to yield the final CDC42 GTPase inhibitor. The ability of the diamine to undergo this selective C-N bond formation makes it a valuable synthon in medicinal chemistry.
Signaling Pathways and Logical Relationships
While specific signaling pathways directly modulated by N1,N3-Dimethylbenzene-1,3-diamine itself are not extensively documented, its role as a precursor in the synthesis of targeted therapies provides a logical link to specific cellular processes. The synthesis of the CDC42 inhibitor ARN22089 provides a clear example of a logical relationship between the chemical synthesis and a biological target.
The following diagram illustrates the general principle of inhibiting a signaling pathway with a molecule derived from N1,N3-Dimethylbenzene-1,3-diamine.
Caption: Inhibition of CDC42 signaling by a derivative.
This diagram illustrates the logical connection from the starting material, N1,N3-Dimethylbenzene-1,3-diamine, through a multi-step synthesis to produce a CDC42 inhibitor. This inhibitor then acts on the biological pathway by preventing the interaction of active CDC42 with its downstream effectors, ultimately blocking cellular responses like proliferation and angiogenesis that are critical for cancer progression.[3][4]
References
- 1. N,N-Dimethyl-1,3-phenylenediamine 99 3575-32-4 [sigmaaldrich.com]
- 2. CN101891630A - A kind of synthetic method of N,N-dimethyl-p-phenylenediamine - Google Patents [patents.google.com]
- 3. Design, Synthesis, In Vitro and In Vivo Characterization of CDC42 GTPase Interaction Inhibitors for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
